Cas no 2361657-40-9 (N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide)

• Product Name: N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide
• CAS No: 2361657-40-9
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 5378939
• PubChem ID: 139015365
• Update Time: 2025-06-11

N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2,2,2-Trifluoro-1-hydroxyethyl)phenyl]-2-propenamide
• N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide

• Inchi： 1S/C11H10F3NO2/c1-2-9(16)15-8-5-3-4-7(6-8)10(17)11(12,13)14/h2-6,10,17H,1H2,(H,15,16)
• InChI Key： XKHMSQFLFBCJIS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(O)C(F)(F)F)=C1)(=O)C=C

Experimental Properties

• Density: 1.350±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.1±42.0 °C(Predicted)
• pka: 11.77±0.10(Predicted)

Additional information on N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide

N-3-(2,2,2-Trifluoro-1-hydroxyethyl)Phenylprop-2-enamide (CAS No. 2361657-40-9): An Emerging Compound in Pharmaceutical Research

N-3-(2,2,2-Trifluoro-1-hydroxyethyl)phenylprop-2-enamide (CAS No. 2361657-40-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of fluorinated amides and is characterized by the presence of a trifluoromethyl group and a hydroxyl moiety, which confer it with distinct physicochemical properties and biological activities.

The chemical structure of N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide consists of a phenyl ring linked to a propenamide moiety, with the trifluoromethyl and hydroxyl groups attached to the central carbon atom. These functional groups play a crucial role in modulating the compound's reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential of N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide in the treatment of several diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Furthermore, N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide has shown potential in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This suggests that the compound may have therapeutic value in the treatment of various types of cancer.

In addition to its anti-inflammatory and anticancer properties, N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide has also been investigated for its neuroprotective effects. Animal models have shown that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still being elucidated, but they are believed to involve modulation of oxidative stress and neuroinflammation.

The pharmacokinetic profile of N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide has been studied to assess its suitability for clinical use. Initial findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also shows low toxicity in animal models, which is a crucial factor for its potential use in human therapies.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide in human subjects. These trials are focusing on conditions such as chronic inflammatory diseases, cancer, and neurodegenerative disorders. Preliminary results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, N-3-(2,2,2-trifluoro-1-hydroxyethyl)phenylprop-2-enamide (CAS No. 2361657-40-9) is an emerging compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to provide valuable insights into its mechanisms of action and therapeutic potential.